Cas no 1172462-36-0 (1-(4-bromophenyl)cyclopentanamine;hydrochloride)

• Product Name: 1-(4-bromophenyl)cyclopentanamine;hydrochloride
• CAS No: 1172462-36-0
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• MDL: MFCD12197344
• CID: 2857969
• Update Time: 2025-06-09

1-(4-bromophenyl)cyclopentanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)cyclopentan-1-amine hydrochloride
• 1-(4-Bromophenyl)cyclopentanamine hydrochloride
• 1-(4-BROMOPHENYL)CYCLOPENTAN-1-AMINE HCL
• 1-(4-bromophenyl)cyclopentan-1-amine;hydrochloride
• XWB46236
• 1-(4-Bromophenyl)cyclopentanamine HCl
• SY175556
• A926308
• Z449369212
• 1-(4-bromophenyl)cyclopentanamine;hydrochloride

• MDL： MFCD12197344
• Inchi： 1S/C11H14BrN.ClH/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11;/h3-6H,1-2,7-8,13H2;1H
• InChI Key： KDUWFLSBTKRNKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCCC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 260-262 °C

1-(4-bromophenyl)cyclopentanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-bromophenyl)cyclopentanamine;hydrochloride

1-(4-Bromophenyl)cyclopentanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1172462-36-0, commonly referred to as 1-(4-bromophenyl)cyclopentanamine hydrochloride, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound, which exists as a hydrochloride salt, has garnered attention due to its unique structural properties and promising applications in drug development. In this article, we will delve into the structural characteristics, chemical properties, biological activities, and recent advancements associated with 1-(4-bromophenyl)cyclopentanamine hydrochloride.

1-(4-Bromophenyl)cyclopentanamine hydrochloride is a derivative of cyclopentanamine, a five-membered cyclic amine. The molecule's structure consists of a cyclopentane ring substituted with an amino group (-NH2) at position 1 and a bromophenyl group (-C6H4Br) at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays. The hydrochloride form of the compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the importance of cyclopentanamine derivatives in medicinal chemistry. For instance, researchers have explored the role of 1-(4-bromophenyl)cyclopentanamine hydrochloride as a potential lead compound for the development of novel therapeutics targeting neurodegenerative diseases. The bromine substituent at the para position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's interaction with biological targets such as enzymes and receptors. This property has been leveraged in designing drugs with improved selectivity and efficacy.

In terms of chemical synthesis, 1-(4-bromophenyl)cyclopentanamine hydrochloride can be prepared via a variety of methods, including nucleophilic substitution and reductive amination. These methods allow for precise control over the stereochemistry and purity of the final product, which is crucial for downstream applications in drug discovery. Furthermore, advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, opening new avenues for exploring its stereochemical effects on biological activity.

The pharmacological profile of 1-(4-bromophenyl)cyclopentanamine hydrochloride has been extensively studied in preclinical models. Preclinical studies have demonstrated that this compound exhibits moderate to high potency in inhibiting key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels has been explored in the context of treating cardiovascular disorders.

One of the most exciting developments involving 1-(4-bromophenyl)cyclopentanamine hydrochloride is its application in peptide synthesis. Due to its amine functionality, this compound serves as an effective building block for constructing complex peptide structures with tailored bioactivity. Recent breakthroughs in solid-phase peptide synthesis (SPPS) have further enhanced its utility in this domain.

In conclusion, 1-(4-bromophenyl)cyclopentanamine hydrochloride (CAS No. 1172462-36-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its biological potential, this compound is poised to play an increasingly significant role in the development of innovative therapeutic agents.